Cas no 120693-54-1 (2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-phenyl-, (2R,3R)-)

• Product Name: 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-phenyl-, (2R,3R)-
• CAS No: 120693-54-1
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 211237
• Update Time: 2024-03-01

2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-phenyl-, (2R,3R)- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-phenyl-, (2R,3R)-
• (-)-Distenin
• 2H-1-Benzopyran-3,5,7-triol,3,4-dihydro-2-phenyl-, (2R-cis)-
• Distenin

• Inchi： 1S/C15H14O4/c16-10-6-12(17)11-8-13(18)15(19-14(11)7-10)9-4-2-1-3-5-9/h1-7,13,15-18H,8H2/t13-,15-/m1/s1
• InChI Key： DGEMVQDNZRCAGP-UKRRQHHQSA-N
• SMILES： [C@H]1(C2=CC=CC=C2)OC2=CC(O)=CC(O)=C2C[C@H]1O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• XLogP3: 1.218

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 517.9±50.0 °C(Predicted)
• pka: 9.63±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavan-3-ols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans Flavan-3-ols